Cas no 2172043-05-7 (2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-2-methylpropanoic acid)

• Product Name: 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-2-methylpropanoic acid
• CAS No: 2172043-05-7
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 6524373
• PubChem ID: 165552529
• Update Time: 2025-06-09

2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-2-methylpropanoic acid
• 2172043-05-7
• 2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]formamido}-2-methylpropanoic acid
• EN300-1485945

• Inchi： 1S/C23H24N2O5/c1-22(2,20(27)28)24-19(26)23(11-12-23)25-21(29)30-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18H,11-13H2,1-2H3,(H,24,26)(H,25,29)(H,27,28)
• InChI Key： FYZVAYWDNVBQGV-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-2-methylpropanoic acid

Introduction to 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-2-methylpropanoic acid (CAS No. 2172043-05-7)

2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-2-methylpropanoic acid, identified by its CAS number 2172043-05-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropyl ring, a fluorenyl moiety, and an amino acid derivative. The presence of these functional groups imparts unique chemical properties that make it a promising candidate for various biochemical applications.

The structural complexity of 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-2-methylpropanoic acid is not merely a matter of academic curiosity but also holds practical implications in drug design and development. The fluorenyl group, known for its photophysical properties, has been widely utilized in fluorescent probes and bioimaging techniques. Its incorporation into this compound suggests potential applications in real-time monitoring of biological processes, which could revolutionize diagnostic tools and therapeutic strategies.

Moreover, the methoxycarbonyl (MOC) group in the molecule serves as a protective group for amino functions, a common strategy in peptide synthesis. The presence of this group indicates that the compound may be involved in the synthesis of more complex peptides or proteins, where selective protection and deprotection steps are crucial. This feature makes it an attractive intermediate in the development of novel biologics and therapeutic agents.

The cyclopropyl ring is another notable feature of this compound, contributing to its steric hindrance and influencing its interactions with biological targets. Cyclopropyl-containing molecules have been reported to exhibit enhanced binding affinity to certain enzymes and receptors due to their rigid three-membered ring structure. This structural motif could be exploited to improve the pharmacokinetic properties of drug candidates, such as increasing their metabolic stability or reducing off-target effects.

In recent years, there has been growing interest in the development of dual-action compounds that can modulate multiple biological pathways simultaneously. The unique combination of functional groups in 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-2-methylpropanoic acid makes it a potential candidate for such applications. For instance, the fluorenyl moiety could serve as a targeting ligand for specific cellular receptors, while the amino acid derivative portion could interact with enzymatic targets. This dual functionality could lead to synergistic effects, enhancing therapeutic efficacy while minimizing side effects.

From a synthetic chemistry perspective, 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-2-methylpropanoic acid represents an excellent scaffold for exploring new synthetic methodologies. The challenge of constructing such a complex molecule lies in the precise arrangement of its various functional groups. Advances in solid-phase peptide synthesis (SPPS) and automated chemical processes have made it feasible to produce complex molecules like this one with high precision and yield. These advancements not only facilitate the synthesis of individual compounds but also enable high-throughput screening of large libraries for drug discovery purposes.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. For instance, the fluorenyl group can be used to create luminescent materials or sensors due to its ability to emit light under certain conditions. Additionally, the structural features of this compound may make it useful as an intermediate in the synthesis of pesticides or herbicides, where specific biological activities are desired.

In conclusion, 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}-2-methylpropanoic acid (CAS No. 2172043-05-7) is a multifaceted compound with significant potential in various scientific and industrial applications. Its complex structure, featuring functional groups such as fluorenyl and methoxycarbonyl moieties, positions it as a valuable tool in drug discovery, bioimaging, and materials science. As research continues to uncover new methodologies for synthesizing and functionalizing complex molecules like this one, its applications are likely to expand even further.